Cas no 629657-99-4 (N-Benzyl-6-chloro-N-methyl-2-pyrazinamine)

• Product Name: N-Benzyl-6-chloro-N-methyl-2-pyrazinamine
• CAS No: 629657-99-4
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 1643797
• PubChem ID: 21919354
• Update Time: 2025-04-21

N-Benzyl-6-chloro-N-methyl-2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-methyl-N-(phenylmethyl)-
• BALCWIMZLMCMPT-UHFFFAOYSA-N
• 629657-99-4
• N-benzyl-6-chloro-N-methylpyrazin-2-amine
• SCHEMBL1678905
• N-BENZYL-6-CHLORO-N-METHYL-2-PYRAZINAMINE
• AKOS009106592
• N-Benzyl-6-chloro-N-methyl-2-pyrazinamine

• Inchi： 1S/C12H12ClN3/c1-16(9-10-5-3-2-4-6-10)12-8-14-7-11(13)15-12/h2-8H,9H2,1H3
• InChI Key： BALCWIMZLMCMPT-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.07216
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.1±42.0 °C at 760 mmHg
• Flash Point: 184.3±27.9 °C
• PSA: 29.02
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Benzyl-6-chloro-N-methyl-2-pyrazinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)